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Compound of Interest

Compound Name: Cyclohexyl p-toluenesulfonate

Cat. No.: B1361365 Get Quote

An In-depth Technical Guide on the Core Physical Properties of Cyclohexyl Tosylate (CAS 953-

91-3)

Audience: Researchers, scientists, and drug development professionals.

Introduction
Cyclohexyl p-toluenesulfonate, commonly referred to as Cyclohexyl tosylate, is a significant

organic compound identified by the CAS number 953-91-3. It is widely utilized as a reactive

intermediate in organic synthesis. The presence of the tosylate group, an excellent leaving

group, makes this compound a valuable reagent for introducing the cyclohexyl moiety into

various molecular frameworks through nucleophilic substitution and elimination reactions. This

technical guide provides a comprehensive overview of its fundamental physical properties,

detailed experimental methodologies for their determination, and a visual representation of its

synthetic workflow.

Core Physical Properties
A thorough understanding of the physical properties of Cyclohexyl tosylate is essential for its

appropriate handling, storage, and application in synthetic chemistry.

Data Presentation
The quantitative physical data for Cyclohexyl tosylate are summarized in the table below for

ease of reference and comparison.
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Property Value

Molecular Formula C₁₃H₁₈O₃S

Molecular Weight 254.35 g/mol

CAS Number 953-91-3

Appearance

White to light yellow or beige powder/crystalline

solid; may also present as a colorless to pale

yellow, slightly oily liquid.

Physical State Solid or liquid at room temperature.

Melting Point 43.0 to 47.0 °C; 45 °C; 45-46 °C

Boiling Point 160 °C; 382.1 ± 11.0 °C (Predicted)

Density 1.140 g/cm³; 1.19 ± 0.1 g/cm³ (Predicted)

Solubility

Soluble in polar solvents such as water and

alcohol; demonstrates limited solubility in non-

polar solvents. Solubility is noted to be

temperature-dependent.

XLogP3-AA 3.4

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 3

Experimental Protocols
This section outlines generalized experimental procedures for the synthesis of Cyclohexyl

tosylate and the determination of its key physical properties. These protocols are based on

standard laboratory practices.

Synthesis of Cyclohexyl Tosylate
The synthesis of Cyclohexyl tosylate is typically achieved through the reaction of cyclohexanol

with p-toluenesulfonyl chloride. A base, such as pyridine or triethylamine, is used to neutralize

the hydrochloric acid formed during the reaction.
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Materials:

Cyclohexanol

p-Toluenesulfonyl chloride (TsCl)

Pyridine or Triethylamine

Dichloromethane (DCM)

1M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware and stirring equipment

Procedure:

Cyclohexanol (1 equivalent) is dissolved in dichloromethane in a round-bottom flask.

The solution is cooled to 0 °C using an ice bath.

Pyridine (1.5 equivalents) is added slowly to the stirred solution.

p-Toluenesulfonyl chloride (1.2-1.5 equivalents) is added portion-wise, maintaining the

reaction temperature at or below 5 °C.

The reaction mixture is stirred at 0 °C for several hours, then allowed to warm to room

temperature and stirred until completion, which can be monitored by thin-layer

chromatography (TLC).

The reaction is quenched by the addition of cold 1M HCl.

The mixture is transferred to a separatory funnel, and the organic layer is separated.
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The organic layer is washed sequentially with 1M HCl, saturated sodium bicarbonate

solution, and brine.

The washed organic layer is dried over an anhydrous drying agent like magnesium sulfate.

The drying agent is removed by filtration, and the solvent is evaporated under reduced

pressure to yield the crude product.

Further purification can be achieved by recrystallization or column chromatography if

necessary.

Determination of Melting Point
The melting point is a critical indicator of the purity of a crystalline solid.

Materials:

Dry, powdered Cyclohexyl tosylate sample

Capillary tubes

Melting point apparatus

Procedure:

A small amount of the finely powdered Cyclohexyl tosylate is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) as it

approaches its melting point.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the solid is recorded as the melting point.

Determination of Boiling Point
The boiling point is determined for liquid samples at a given atmospheric pressure.
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Materials:

Liquid Cyclohexyl tosylate sample

Distillation apparatus or a small test tube with a side arm

Thermometer

Heating source (e.g., heating mantle, oil bath)

Boiling chips

Procedure:

A small volume of the liquid sample and a few boiling chips are placed in a distillation flask or

a suitable test tube.

The apparatus is assembled with a thermometer positioned so that its bulb is in the vapor

phase, just above the liquid surface.

The sample is heated gently until it boils.

The temperature at which the vapor temperature stabilizes during distillation is recorded as

the boiling point. The atmospheric pressure should also be recorded.

Determination of Density
The density of a substance is its mass per unit volume.

Materials:

Cyclohexyl tosylate sample

Pycnometer or a graduated cylinder and an analytical balance

Procedure (using a pycnometer):

A clean, dry pycnometer of a known volume is weighed.
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The pycnometer is filled with the liquid Cyclohexyl tosylate, ensuring no air bubbles are

trapped.

The filled pycnometer is weighed.

The mass of the sample is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Determination of Solubility
Solubility is assessed by observing the dissolution of the solute in various solvents.

Materials:

Cyclohexyl tosylate sample

A selection of polar and non-polar solvents

Test tubes

Vortex mixer

Procedure:

A small, pre-weighed amount of Cyclohexyl tosylate is placed in a test tube.

A measured volume of a solvent is added.

The mixture is agitated vigorously.

The solubility is observed and can be categorized as soluble, sparingly soluble, or insoluble.

For quantitative analysis, the maximum mass of solute that dissolves in a given volume of

solvent at a specific temperature is determined.

Mandatory Visualization
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The following diagram illustrates the workflow for the synthesis of Cyclohexyl tosylate,

providing a clear, step-by-step visual guide to the process.

Reactants:
- Cyclohexanol

- p-Toluenesulfonyl Chloride (TsCl)
- Pyridine (Base)

Reaction Vessel
(Dichloromethane, 0°C) Stirring and Reaction

Aqueous Workup:
- Add 1M HCl

- Separate Layers
- Wash with NaHCO₃ and Brine

Drying:
- Dry organic layer
(e.g., with MgSO₄)

Concentration:
- Filter and evaporate solvent

(Rotary Evaporator)

Purification (Optional):
- Recrystallization or

- Column Chromatography

Final Product:
Cyclohexyl Tosylate

 (if pure enough)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Cyclohexyl tosylate.

To cite this document: BenchChem. [Physical properties of Cyclohexyl tosylate (CAS 953-91-
3).]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361365#physical-properties-of-cyclohexyl-tosylate-
cas-953-91-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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